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For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxy(tosyloxy)iodobenzene (HTIB), commonly known as Koser's Reagent, is a versatile
and powerful hypervalent iodine(lll) reagent widely employed in organic synthesis.[1][2][3] Its
electrophilic nature and ability to act as a mild oxidant make it an invaluable tool for a variety of
transformations, including the functionalization of carbonyl compounds, oxidative cyclizations,
and rearrangements.[4][5] This document provides detailed application notes and experimental
protocols for the use of HTIB in key synthetic transformations, along with relevant safety
information and data presented for easy comparison.

HTIB offers a safer and more environmentally benign alternative to many heavy metal-based
oxidants.[5] It is a white, solid reagent that can be stored at room temperature, though
refrigeration is recommended for long-term stability.[6] While it has limited solubility in many
common organic solvents like diethyl ether, dichloromethane, and chloroform, these are often
excellent media for reactions as the disappearance of the solid HTIB can indicate reaction
completion.[6]

Key Applications and Experimental Protocols
o-Tosyloxyloxylation of Ketones
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One of the most prominent applications of HTIB is the direct a-tosyloxylation of enolizable
ketones to furnish a-tosyloxy ketones.[7][8] These products are valuable synthetic
intermediates that can undergo nucleophilic substitution to introduce a variety of functional
groups at the a-position.

General Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b8783353?utm_src=pdf-custom-synthesis
http://orgsyn.org/demo.aspx?prep=v90p0001
https://scispace.com/pdf/synthesis-of-koser-s-reagent-and-derivatives-e7fkjugkoa.pdf
https://www.nbinno.com/article/other-organic-chemicals/the-power-of-htib-in-modern-organic-synthesis-xw
https://www.researchgate.net/publication/279900582_Hydroxytosyloxyiodobenzene_and_closely_related_iodanes_The_second_stage_of_development
https://www.researchgate.net/publication/357604192_Hydroxytosyloxyiodobenzene_HTIB_A_Convenient_Oxidizing_Agent_for_the_Synthesis_of_Heterocycles
https://enamine.net/building-blocks/reagents-for-synthesis/koser-s-reagent
https://www.organic-chemistry.org/chemicals/oxidations/kosers-reagent.shtm
https://pubs.acs.org/doi/10.1021/jo00133a053
https://www.benchchem.com/product/b8783353#using-hydroxy-tosyloxy-iodobenzene-in-organic-synthesis
https://www.benchchem.com/product/b8783353#using-hydroxy-tosyloxy-iodobenzene-in-organic-synthesis
https://www.benchchem.com/product/b8783353#using-hydroxy-tosyloxy-iodobenzene-in-organic-synthesis
https://www.benchchem.com/product/b8783353#using-hydroxy-tosyloxy-iodobenzene-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8783353?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8783353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8783353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

